72-80-0

Chlorquinaldol

In Stock

• CAS RN:
• 72-80-0

• Formula:
• C10H7Cl2NO

• InChI:
• InChI=1S/C10H7Cl2NO/c1-5-2-3-6-7(11)4-8(12)10(14)9(6)13-5/h2-4,14H,1H3

• InChIKey:
• GPTXWRGISTZRIO-UHFFFAOYSA-N

• Chlorquinaldol is a monohydroxyquinoline antimicrobial agent. It is active against a variety of fungi (MICs = 1-10 µg/ml), as well as clinical isolates of S. aureus, S. epidermidis, E. faecalis, S. pyogenes, and P. acnes Gram-positive (MICs = 0.016-32 mg/L) and E. coli, P. mirabilis, P. aeruginosa, and Enterobacter Gram-negative bacteria (MICs = 8-512 mg/L). Chlorquinaldol (100 µg/ml) is also active against clinical isolates of Staphylococcus from bovine mastitis.
  Chlorquinaldol is a monohydroxyquinoline that is quinolin-8-ol which is substituted by a methyl group at position 2 and by chlorine at positions 5 and 7. An antifungal and antibacterial, it was formerly used for topical treatment of skin conditions and vaginal infections. It has a role as an antibacterial drug, an antiseptic drug and an antiprotozoal drug. It is an organochlorine compound and a monohydroxyquino...

beta-Ionol

• CAS RN:
• 472-80-0

• Formula:
• C13H22O

• InChI:
• InChI=1S/C13H22O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h7-8,11,14H,5-6,9H2,1-4H3/b8-7+

• InChIKey:
• CNOPDZWOYFOHGN-BQYQJAHWSA-N

• Beta-Ionol, also known as B-ionol, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Beta-Ionol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Beta-ionol is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Ionol has a sweet, balsam, and floral taste.

4-fluoro-N'-(2-furylmethylene)benzohydrazide

In Stock

• CAS RN:
• 5272-80-0

• Formula:
• C12H9FN2O2

• InChI:
• InChI=1S/C12H9FN2O2/c13-10-5-3-9(4-6-10)12(16)15-14-8-11-2-1-7-17-11/h1-8H,(H,15,16)/b14-8+

• InChIKey:
• LHXRWWWWTVMWDS-RIYZIHGNSA-N

• 4-fluoro-N'-(2-furylmethylene)benzohydrazide is a useful research compound. Its molecular formula is C12H9FN2O2 and its molecular weight is 232.21 g/mol. The purity is usually 95%.

2-chloro-N-(6-methylheptan-2-yl)acetamide

In Stock

• CAS RN:
• 71172-80-0

• Formula:
• C10H20ClNO

• InChI:
• InChI=1S/C10H20ClNO/c1-8(2)5-4-6-9(3)12-10(13)7-11/h8-9H,4-7H2,1-3H3,(H,12,13)

• InChIKey:
• AHRHYMHJGCHFNB-UHFFFAOYSA-N

• 2-chloro-N-(6-methylheptan-2-yl)acetamide is a useful research compound. Its molecular formula is C10H20ClNO and its molecular weight is 205.72 g/mol. The purity is usually 95%.

4-(Isopropyl)benzaldehyde oxime

In Stock

• CAS RN:
• 13372-80-0

• Formula:
• C10H13NO

• InChI:
• InChI=1S/C10H13NO/c1-8(2)10-5-3-9(4-6-10)7-11-12/h3-8,12H,1-2H3/b11-7+

• InChIKey:
• NVKXBDITZDURNJ-YRNVUSSQSA-N

• 4-(Isopropyl)benzaldehyde oxime is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22 g/mol. The purity is usually 95%.

Troparil

Usually In Stock

• CAS RN:
• 50372-80-0

• Formula:
• C16H21NO2

• InChI:
• InChI=1S/C16H21NO2/c1-17-12-8-9-14(17)15(16(18)19-2)13(10-12)11-6-4-3-5-7-11/h3-7,12-15H,8-10H2,1-2H3/t12-,13+,14+,15-/m0/s1

• InChIKey:
• OMBOXYLBBHNWHL-YJNKXOJESA-N

• Troparil, also known as Troparil, is a useful research compound. Its molecular formula is C16H21NO2 and its molecular weight is 259.34 g/mol. The purity is usually 95%.

5-(1,3-Dioxolan-2-YL)-2-thienyl isopropyl ketone

In Stock

• CAS RN:
• 898772-80-0

• Formula:
• C11H14O3S

• InChI:
• InChI=1S/C11H14O3S/c1-7(2)10(12)8-3-4-9(15-8)11-13-5-6-14-11/h3-4,7,11H,5-6H2,1-2H3

• InChIKey:
• XDNVEQXCRHSSMG-UHFFFAOYSA-N

• 5-(1,3-Dioxolan-2-YL)-2-thienyl isopropyl ketone is a useful research compound. Its molecular formula is C11H14O3S and its molecular weight is 226.29 g/mol. The purity is usually 95%.

1-(2-Methylpropanamido)cyclohexane-1-carboxylic acid

In Stock

• CAS RN:
• 652172-80-0

• Formula:
• C11H19NO3

• InChI:
• InChI=1S/C11H19NO3/c1-8(2)9(13)12-11(10(14)15)6-4-3-5-7-11/h8H,3-7H2,1-2H3,(H,12,13)(H,14,15)

• InChIKey:
• XKKXOAYXQMCMNJ-UHFFFAOYSA-N

• 1-(2-Methylpropanamido)cyclohexane-1-carboxylic acid is a useful research compound. Its molecular formula is C11H19NO3 and its molecular weight is 213.27 g/mol. The purity is usually 95%.

2-(2-p-Tolyl-imidazo[1,2-a]pyridin-3-yl)-ethylamine

Usually In Stock

• CAS RN:
• 885272-80-0

• Formula:
• C16H17N3

• InChI:
• InChI=1S/C16H17N3/c1-12-5-7-13(8-6-12)16-14(9-10-17)19-11-3-2-4-15(19)18-16/h2-8,11H,9-10,17H2,1H3

• InChIKey:
• FKLUVZYYEIKMIJ-UHFFFAOYSA-N

• 2-(2-p-Tolyl-imidazo[1,2-a]pyridin-3-yl)-ethylamine is a useful research compound. Its molecular formula is C16H17N3 and its molecular weight is 251.33 g/mol. The purity is usually 95%.

4-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid

Usually In Stock

• CAS RN:
• 356572-80-0

• Formula:
• C16H17NO4S2

• InChI:
• InChI=1S/C16H17NO4S2/c1-2-21-12-7-5-11(6-8-12)10-13-15(20)17(16(22)23-13)9-3-4-14(18)19/h5-8,10H,2-4,9H2,1H3,(H,18,19)/b13-10-

• InChIKey:
• BKZFZSRSNMYIDX-RAXLEYEMSA-N

• 4-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid is a useful research compound. Its molecular formula is C16H17NO4S2 and its molecular weight is 351.44. The purity is usually 95%.

7-(2,6-dichlorobenzyl)-1,3-dimethyl-8-(piperidin-1-ylmethyl)-3,7-dihydro-1H-purine-2,6-dione

In Stock

• CAS RN:
• 893972-80-0

• Formula:
• C20H23Cl2N5O2

• InChI:
• InChI=1S/C20H23Cl2N5O2/c1-24-18-17(19(28)25(2)20(24)29)27(11-13-14(21)7-6-8-15(13)22)16(23-18)12-26-9-4-3-5-10-26/h6-8H,3-5,9-12H2,1-2H3

• InChIKey:
• ACVYOCFXVIBNII-UHFFFAOYSA-N

• 7-(2,6-dichlorobenzyl)-1,3-dimethyl-8-(piperidin-1-ylmethyl)-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C20H23Cl2N5O2 and its molecular weight is 436.34. The purity is usually 95%.

3-(2-Ethoxyacetamido)benzofuran-2-carboxamide

In Stock

• CAS RN:
• 898372-80-0

• Formula:
• C13H14N2O4

• InChI:
• InChI=1S/C13H14N2O4/c1-2-18-7-10(16)15-11-8-5-3-4-6-9(8)19-12(11)13(14)17/h3-6H,2,7H2,1H3,(H2,14,17)(H,15,16)

• InChIKey:
• FYMHKVKAMULTOJ-UHFFFAOYSA-N

• 3-(2-Ethoxyacetamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C13H14N2O4 and its molecular weight is 262.265. The purity is usually 95%.

3,4-dimethoxy-N-(3-(2-phenylmorpholino)propyl)benzenesulfonamide

In Stock

• CAS RN:
• 953972-80-0

• Formula:
• C21H28N2O5S

• InChI:
• InChI=1S/C21H28N2O5S/c1-26-19-10-9-18(15-20(19)27-2)29(24,25)22-11-6-12-23-13-14-28-21(16-23)17-7-4-3-5-8-17/h3-5,7-10,15,21-22H,6,11-14,16H2,1-2H3

• InChIKey:
• PKDOPWZSKLZERR-UHFFFAOYSA-N

• 3,4-dimethoxy-N-(3-(2-phenylmorpholino)propyl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H28N2O5S and its molecular weight is 420.52. The purity is usually 95%.

(S)-4-(1-Aminoethyl)benzonitrile hydrochloride

In Stock

• CAS RN:
• 911372-80-0

• Formula:
• C9H11ClN2

• InChI:
• InChI=1S/C9H10N2.ClH/c1-7(11)9-4-2-8(6-10)3-5-9;/h2-5,7H,11H2,1H3;1H/t7-;/m0./s1

• InChIKey:
• KZLPYAMQKGFHBF-FJXQXJEOSA-N

• (S)-4-(1-Aminoethyl)benzonitrile hydrochloride is a useful research compound. Its molecular formula is C9H11ClN2 and its molecular weight is 182.65 g/mol. The purity is usually 95%.

2-chloro-N-(12-cyanoindolizino[2,3-b]quinoxalin-2-yl)benzamide

• CAS RN:
• 500272-80-0

• Formula:
• C22H12ClN5O

• InChI:
• InChI=1S/C22H12ClN5O/c23-16-6-2-1-5-14(16)22(29)25-13-9-10-28-19(11-13)15(12-24)20-21(28)27-18-8-4-3-7-17(18)26-20/h1-11H,(H,25,29)

• InChIKey:
• HLFGQICCFZTXTP-UHFFFAOYSA-N

• CInQ-03 is a novel and specific MEK inhibitor both in vitro and in vivo.

Cyclopropanecarboxamide, 2-methyl-2-(1-methylethyl)- (9CI)

• CAS RN:
• 107872-80-0

• Formula:
• C8H15NO

• InChI:
• InChI=1S/C8H15NO/c1-5(2)8(3)4-6(8)7(9)10/h5-6H,4H2,1-3H3,(H2,9,10)

• InChIKey:
• UTQFCVPILHVRLL-UHFFFAOYSA-N

• Cyclopropanecarboxamide, 2-methyl-2-(1-methylethyl)- (9CI), also known as Cyclopropanecarboxamide, 2-methyl-2-(1-methylethyl)- (9CI), is a useful research compound. Its molecular formula is C8H15NO and its molecular weight is 141.214. The purity is usually 95%.

(E)-4-(ethylthio)-N-(3-(2-methoxyethyl)-5,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide

In Stock

• CAS RN:
• 1006772-80-0

• Formula:
• C21H24N2O2S2

• InChI:
• InChI=1S/C21H24N2O2S2/c1-5-26-17-8-6-16(7-9-17)20(24)22-21-23(10-11-25-4)18-13-14(2)12-15(3)19(18)27-21/h6-9,12-13H,5,10-11H2,1-4H3

• InChIKey:
• ACKYHCWOWKVDQR-QURGRASLSA-N

• (E)-4-(ethylthio)-N-(3-(2-methoxyethyl)-5,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C21H24N2O2S2 and its molecular weight is 400.56. The purity is usually 95%.

2,3-Difluoro-4-iodobenzotrifluoride

In Stock

• CAS RN:
• 2227272-80-0

• Formula:
• C7H2F5I

• InChI:
• InChI=1S/C7H2F5I/c8-5-3(7(10,11)12)1-2-4(13)6(5)9/h1-2H

• InChIKey:
• XRPSDBYIRNSMRY-UHFFFAOYSA-N

• 2,3-Difluoro-4-iodobenzotrifluoride is a useful research compound. Its molecular formula is C7H2F5I and its molecular weight is 307.99 g/mol. The purity is usually 95%.

3-[[1-(2-Methoxyphenyl)sulfonylpiperidin-4-yl]methoxy]-5,6,7,8-tetrahydrocinnoline

Usually In Stock

• CAS RN:
• 2379972-80-0

• Formula:
• C21H27N3O4S

• InChI:
• InChI=1S/C21H27N3O4S/c1-27-19-8-4-5-9-20(19)29(25,26)24-12-10-16(11-13-24)15-28-21-14-17-6-2-3-7-18(17)22-23-21/h4-5,8-9,14,16H,2-3,6-7,10-13,15H2,1H3

• InChIKey:
• TVHIULFGGCHMAS-UHFFFAOYSA-N

• 3-[[1-(2-Methoxyphenyl)sulfonylpiperidin-4-yl]methoxy]-5,6,7,8-tetrahydrocinnoline is a useful research compound. Its molecular formula is C21H27N3O4S and its molecular weight is 417.52. The purity is usually 95%.

4-Azidomethyl-L-phenylalanine

In Stock

• CAS RN:
• 1446772-80-0

• Formula:
• C10H12N4O2

• InChI:
• InChI=1S/C10H12N4O2/c11-9(10(15)16)5-7-1-3-8(4-2-7)6-13-14-12/h1-4,9H,5-6,11H2,(H,15,16)/t9-/m0/s1

• InChIKey:
• GAJBPZXIKZXTCG-VIFPVBQESA-N

• 4-Azidomethyl-L-phenylalanine, also known as 4-Azidomethyl-L-phenylalanine, is a useful research compound. Its molecular formula is C10H12N4O2 and its molecular weight is 220.23. The purity is usually 95%.

4-(1-Aminoethyl)benzonitrile hydrochloride

• CAS RN:
• 1177316-44-7; 911372-80-0

• Formula:
• C9H11ClN2

• InChI:
• InChI=1S/C9H10N2.ClH/c1-7(11)9-4-2-8(6-10)3-5-9;/h2-5,7H,11H2,1H3;1H

• InChIKey:
• KZLPYAMQKGFHBF-UHFFFAOYSA-N

• 4-(1-Aminoethyl)benzonitrile hydrochloride is a useful research compound. Its molecular formula is C9H11ClN2 and its molecular weight is 182.65. The purity is usually 95%.